Cas no 1011397-31-1 (ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate)

Ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate is a fluorinated pyrazolopyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrazolo[3,4-b]pyridine core with a 4-fluorophenyl substituent, enhancing its binding affinity and metabolic stability. The ethyl acetate moiety improves solubility, facilitating formulation and bioavailability. This compound is of interest for its role as an intermediate in synthesizing biologically active molecules, particularly kinase inhibitors or antimicrobial agents. Its well-defined synthetic pathway and high purity make it suitable for exploratory studies in drug discovery and development. Researchers value its versatility in modular derivatization for structure-activity relationship (SAR) investigations.
ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate structure
1011397-31-1 structure
Product Name:ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate
CAS No:1011397-31-1
MF:C17H16FN3O2
MW:313.326247215271
CID:3158844
PubChem ID:25247927
Update Time:2025-11-04

ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate
    • AKOS005168187
    • 1011397-31-1
    • STK352351
    • Ethyl 2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
    • ETHYL 2-[4-(4-FLUOROPHENYL)-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE
    • Ethyl2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
    • Inchi: 1S/C17H16FN3O2/c1-3-23-15(22)10-21-17-16(11(2)20-21)14(8-9-19-17)12-4-6-13(18)7-5-12/h4-9H,3,10H2,1-2H3
    • InChI Key: PUTOUYIBFWIVBE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CN=C2C=1C(C)=NN2CC(=O)OCC

Computed Properties

  • Exact Mass: 313.122655g/mol
  • Monoisotopic Mass: 313.122655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 313.33g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57Ų

ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287189-5g
Ethyl 2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
1011397-31-1 97%
5g
$538 2021-08-18
Chemenu
CM287189-10g
Ethyl 2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
1011397-31-1 97%
10g
$893 2021-08-18
Chemenu
CM287189-1g
Ethyl 2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
1011397-31-1 97%
1g
$211 2023-02-19
Chemenu
CM287189-5g
Ethyl 2-(4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
1011397-31-1 97%
5g
$633 2023-02-19

Additional information on ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate

Chemical Profile of Ethyl [4-(4-Fluorophenyl)-3-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-yl]Acetate (CAS No. 1011397-31-1)

Ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate, identified by its CAS number 1011397-31-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a heterocyclic structure known for its broad biological activity and potential therapeutic applications.

The molecular structure of ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a fluorophenyl moiety at the 4-position of the pyrazolo[3,4-b]pyridine core enhances its binding affinity to various biological targets. Additionally, the ester group at the terminal position provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazolo[3,4-b]pyridine derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of kinases, transcription factors, and other key enzymes involved in cancer and inflammatory diseases. The fluorine atom in the phenyl ring not only improves metabolic stability but also modulates the electronic properties of the molecule, influencing its interactions with biological targets.

Ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate has been extensively studied for its potential role in modulating signaling pathways associated with chronic diseases. For instance, studies have indicated that this compound may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these kinases, ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate could potentially disrupt aberrant cell proliferation observed in cancerous tissues.

The compound's structural features also make it an attractive candidate for further derivatization to enhance its pharmacokinetic properties. The ester group can be hydrolyzed or converted into other functional groups, such as amides or carboxylic acids, to improve solubility and bioavailability. Additionally, the presence of a methyl group at the 3-position of the pyrazolo[3,4-b]pyridine ring adds another layer of structural diversity, allowing for fine-tuning of biological activity through combinatorial chemistry approaches.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid design and optimization of novel heterocyclic compounds like ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate. These computational tools enable researchers to predict binding affinities and pharmacokinetic profiles with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can identify promising candidates for further development more efficiently.

The synthesis of ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine into the phenyl ring necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have developed innovative approaches using palladium-catalyzed cross-coupling reactions to facilitate the incorporation of fluorinated aromatic moieties into complex heterocyclic frameworks.

The biological activity of ethyl [4-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, its ability to modulate neurotransmitter receptors has raised interest in exploring its potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The compound's unique structural features also make it a valuable tool for mechanistic studies in drug discovery. By understanding how ethyl [4-(fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin1-yl]acetate interacts with biological targets at the molecular level, researchers can gain insights into structure-function relationships within complex signaling pathways. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, ethyl [ethylester] [fluorophenylethynylene] [>methyl>]->b-heterocyclic>]->dihydrogenated nitrogen-containing heterocycle>]->acetic acid derivative>(CAS No.
>1011397
) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and promising biological activity position it as a cornerstone compound for ongoing research and development efforts aimed at addressing unmet medical needs.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd